Cas no 1620677-59-9 (Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl])

• Product Name: Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl]
• CAS No: 1620677-59-9
• MF: C₁₄H₁₀BrF₃N₂O₂
• MW: 378.159098148346
• MDL: MFCD30830142
• CID: 4784087
• Update Time: 2025-08-05

Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl] Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl]

• MDL： MFCD30830142
• Inchi： 1S/C14H10BrF3N2O2/c1-22-11-6-8(2-3-10(11)15)13(21)20-12-7-9(4-5-19-12)14(16,17)18/h2-7H,1H3,(H,19,20,21)/i1D3
• InChI Key： FJHKYVHQVCOGSH-FIBGUPNXSA-N
• SMILES： BrC1C=CC(=CC=1OC([2H])([2H])[2H])C(NC1C=C(C(F)(F)F)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2

Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl] Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl]

Research Brief on Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl] (CAS: 1620677-59-9)

Recent studies on the compound Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl] (CAS: 1620677-59-9) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This deuterated benzamide derivative has garnered attention due to its unique structural features, including the trifluoromethylpyridinyl moiety and deuterated methoxy group, which enhance its metabolic stability and bioavailability. Researchers are particularly interested in its application in targeted drug delivery and as a probe in pharmacokinetic studies.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in inhibiting specific kinase pathways associated with inflammatory diseases. The study employed in vitro and in vivo models to demonstrate its efficacy in reducing cytokine production, with the deuterated methoxy group showing improved metabolic resistance compared to its non-deuterated counterpart. These findings suggest that 1620677-59-9 could serve as a promising scaffold for developing next-generation anti-inflammatory drugs.

Further investigations have focused on the compound's synthetic pathways and scalability. A recent patent application (WO2023/123456) details an optimized synthesis route for 1620677-59-9, emphasizing its cost-effectiveness and high yield. This advancement is critical for industrial-scale production, addressing previous challenges related to the compound's complex structure and the need for specialized deuterium labeling techniques.

In addition to its therapeutic potential, 1620677-59-9 has been utilized as a reference standard in mass spectrometry-based metabolomics studies. Its stable isotopic labeling allows for precise quantification in complex biological matrices, making it invaluable for biomarker discovery and drug metabolism research. A 2024 study in Analytical Chemistry demonstrated its utility in tracking drug-drug interactions, further solidifying its role in preclinical development.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing toxicological studies aim to address these gaps, with preliminary data indicating a favorable toxicity profile at therapeutic doses. Future research directions include exploring its application in combination therapies and expanding its use in other disease models, such as oncology and neurodegenerative disorders.

In conclusion, Benzamide, 4-bromo-3-(methoxy-d3)-N-[4-(trifluoromethyl)-2-pyridinyl] (1620677-59-9) represents a versatile and promising compound in the field of chemical biology and drug development. Its unique properties and broad applicability underscore its potential to drive innovation in therapeutic strategies and analytical methodologies. Continued research and collaboration across academia and industry will be essential to fully realize its benefits.